Cas no 2228330-18-3 (2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2228330-18-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6502806
• PubChem ID: 165967925
• Update Time: 2025-06-11

2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine
• 2228330-18-3
• EN300-1936605

• Inchi： 1S/C10H12BrNO/c1-7(6-12)8-4-3-5-9(11)10(8)13-2/h3-5H,1,6,12H2,2H3
• InChI Key： OTHZZMUDQPOCJA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(=C)CN

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine

Introduction to 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228330-18-3)

2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine, with the CAS number 2228330-18-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a bromo-substituted phenyl ring and a propenylamine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various scientific investigations.

The molecular formula of 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine is C₁₀H₁₁BrNO, and its molecular weight is approximately 249.10 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, methylation, and alkylation steps. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which is essential for both research and industrial applications.

In the realm of pharmaceutical research, 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine could be further optimized to develop drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential as a therapeutic agent, 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine has also been investigated for its role in chemical biology. Researchers have utilized this compound to probe the interactions between small molecules and biological targets, providing insights into the mechanisms underlying various cellular processes. A notable example is a study published in Bioorganic & Medicinal Chemistry Letters, which demonstrated that 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine could selectively bind to a specific protein receptor, thereby modulating its activity. This property makes it a valuable tool for understanding receptor-ligand interactions and developing targeted therapies.

The physical and chemical properties of 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine have been extensively characterized. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental protocols. Additionally, its melting point and boiling point have been determined through standard methods, providing essential data for its safe storage and handling.

In terms of safety, it is important to note that while 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine is not classified as a hazardous material, appropriate safety measures should be followed when handling this compound. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and disposing of waste materials according to local regulations.

The commercial availability of 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine has increased in recent years, reflecting its growing importance in scientific research. Several reputable suppliers now offer this compound in various forms and purities to meet the diverse needs of researchers. These suppliers often provide detailed technical data sheets that include information on synthesis methods, purity levels, and recommended storage conditions.

In conclusion, 2-(3-bromo-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228330-18-3) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and biological activity make it an attractive candidate for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.